molecular formula C21H27N7 B6430630 4-(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine CAS No. 2201624-89-5

4-(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine

Cat. No. B6430630
CAS RN: 2201624-89-5
M. Wt: 377.5 g/mol
InChI Key: BVOLIGDAVQTCON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine” is a complex organic molecule that contains several functional groups and rings. It includes a pyrimidine ring, a piperidine ring, a triazolo ring, and a pyridazine ring . The tert-butyl group is a common alkyl substituent in organic chemistry .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrimidine ring might be formed in one step, the piperidine ring in another, and the triazolo and pyridazine rings in yet another . The exact methods would depend on the specific reactions used and the desired configuration of the final product .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite varied, depending on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially participate in a wide range of reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific molecular structure. For example, its solubility would depend on the polarity of its functional groups, its melting and boiling points would depend on the strength of the intermolecular forces present, and its reactivity would depend on the presence and arrangement of its functional groups .

Scientific Research Applications

Energetic Materials

Compounds with the [1,2,4]triazolo[4,3-b] structure have been synthesized and used as energetic materials . They exhibit excellent insensitivity toward external stimuli and good detonation performance, making them suitable for use as secondary explosives .

Heat-Resistant Explosives

Some of these compounds, such as the azo compound 10, have remarkable measured density, excellent thermal stability, and very good calculated detonation performance . These features make them outperform all current heat-resistant explosives, suggesting their significant potential as heat-resistant explosives .

Primary Explosives

Compounds with the [1,2,4]triazolo[4,3-b] structure are also very sensitive but exhibit excellent calculated detonation performance . These attractive features suggest strong possibilities for applications as primary explosives .

Anticancer Agents

A series of 6-alkoxy-3-aryl-[1,2,4]triazolo[4,3-b][1,2,4,5] tetrazine derivatives have been synthesized and evaluated for their antitumor activities . These compounds exhibit potent antiproliferative activities against A549, Bewo, and MCF-7 cells .

Antimicrobial Agents

The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has been studied for its diverse pharmacological activities, including antimicrobial properties . This makes it a promising candidate for the development of new antimicrobial drugs .

Analgesic and Anti-Inflammatory Agents

Compounds with the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine structure have also been found to exhibit analgesic and anti-inflammatory activities . This suggests their potential use in the treatment of pain and inflammation .

Enzyme Inhibitors

These compounds have been studied as potential enzyme inhibitors, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors . This suggests their potential use in the treatment of diseases related to these enzymes .

Antitubercular Agents

The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold has also been studied for its antitubercular properties . This makes it a promising candidate for the development of new antitubercular drugs .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if it is highly reactive, it could pose a risk of fire or explosion. If it is toxic, it could pose a risk to health .

Future Directions

The future directions for research involving this compound would likely depend on its intended use. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and testing its safety .

properties

IUPAC Name

6-tert-butyl-3-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]-[1,2,4]triazolo[4,3-b]pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N7/c1-21(2,3)17-6-7-18-24-25-20(28(18)26-17)15-8-10-27(11-9-15)19-12-16(14-4-5-14)22-13-23-19/h6-7,12-15H,4-5,8-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVOLIGDAVQTCON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=NN2C(=NN=C2C3CCN(CC3)C4=NC=NC(=C4)C5CC5)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-{6-Tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.